Cas no 143509-35-7 ((3-Acetoxy-4-methylpyridin-2-yl)methyl acetate)

• Product Name: (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate
• CAS No: 143509-35-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 1093702
• PubChem ID: 10466148
• Update Time: 2025-06-09

(3-Acetoxy-4-methylpyridin-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate
• (3-acetyloxy-4-methylpyridin-2-yl)methyl acetate
• [3-(ACETYLOXY)-4-METHYLPYRIDIN-2-YL]METHYL ACETATE
• SCHEMBL8685106
• 143509-35-7
• (3-Acetoxy-4-methylpyridin-2-yl)methylacetate

• Inchi： 1S/C11H13NO4/c1-7-4-5-12-10(6-15-8(2)13)11(7)16-9(3)14/h4-5H,6H2,1-3H3
• InChI Key： LFVHRWJDCDJZLG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C)C=CN=C1COC(C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate

Introduction to (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate (CAS No. 143509-35-7)

(3-Acetoxy-4-methylpyridin-2-yl)methyl acetate, with the chemical formula C₁₀H₁₃O₃, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 143509-35-7, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry. The presence of both acetoxy and methyl groups on a pyridine ring makes it a versatile intermediate for various chemical transformations.

The (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate structure is characterized by its pyridine core, which is a common motif in many bioactive molecules. The acetoxy group at the 3-position and the methyl group at the 4-position contribute to its reactivity and functionality, making it a valuable building block in drug discovery and material science. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which have shown promise in various therapeutic applications.

In recent years, the pharmaceutical industry has seen a surge in interest for pyridine derivatives due to their broad spectrum of biological activities. The (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate compound has been investigated for its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Its ability to undergo selective functionalization has made it a favorite among synthetic chemists working on developing targeted therapies.

One of the most compelling aspects of (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate is its role in medicinal chemistry. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, modifications at the 2-position of the pyridine ring have been shown to enhance binding affinity to certain enzymes, leading to more effective drug candidates. This flexibility has opened up new avenues for drug development, particularly in the area of central nervous system disorders.

The agrochemical sector has also benefited from the versatility of (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate. Its derivatives have been explored as potential intermediates in the synthesis of pesticides and herbicides. The compound's stability under various environmental conditions makes it an attractive candidate for formulations designed to protect crops from pests and diseases. Furthermore, its biodegradability ensures that it does not pose long-term environmental risks, aligning with sustainable agriculture practices.

From a synthetic chemistry perspective, (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate offers unique opportunities for exploring new reaction pathways. Its reactivity allows for the introduction of diverse functional groups, enabling chemists to create complex molecular architectures. This has led to significant advancements in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl systems found in many active pharmaceutical ingredients (APIs).

The compound's utility extends beyond traditional pharmaceutical applications. In materials science, (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate has been used as a ligand in catalytic systems. Its ability to chelate transition metals makes it effective in facilitating various organic transformations, including hydrogenation and oxidation reactions. These catalytic applications have implications for industrial processes, where efficient and selective reactions are crucial for producing high-value chemicals.

Recent research has also highlighted the role of (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate in computational chemistry. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with specific physicochemical properties. These studies have provided insights into how structural modifications can influence biological activity, guiding future drug design efforts.

In conclusion, (3-Acetoxy-4-methylpyridin-2-yl)methyl acetate (CAS No. 143509-35-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, agrochemical development, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and discovery in these fields.